Cas no 1251287-91-8 (4-bromo-1-(3-bromophenyl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(3-bromophenyl)methyl-1H-pyrazol-3-amine
• CAS No: 1251287-91-8
• MF: C₁₀H₉Br₂N₃
• MW: 331.006560087204
• MDL: MFCD14594558
• CID: 5607019
• PubChem ID: 61175817
• Update Time: 2025-05-24

4-bromo-1-(3-bromophenyl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-[(3-bromophenyl)methyl]-1H-pyrazol-3-amine
• EN300-804833
• 1251287-91-8
• AKOS010422801
• 4-bromo-1-(3-bromophenyl)methyl-1H-pyrazol-3-amine

• MDL： MFCD14594558
• Inchi： 1S/C10H9Br2N3/c11-8-3-1-2-7(4-8)5-15-6-9(12)10(13)14-15/h1-4,6H,5H2,(H2,13,14)
• InChI Key： MPAZIFCJPHNXGY-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1C=CC=C(C=1)Br

Computed Properties

• Exact Mass: 330.91427g/mol
• Monoisotopic Mass: 328.91632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-bromo-1-(3-bromophenyl)methyl-1H-pyrazol-3-amine

4-Bromo-1-(3-Bromophenyl)methyl-1H-Pyrazol-3-Amine: A Comprehensive Overview

4-Bromo-1-(3-bromophenyl)methyl-1H-pyrazol-3-amine, also known by its CAS number 1251287-91-8, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic aromatic compounds containing two adjacent nitrogen atoms. The presence of bromine substituents at specific positions on the molecule introduces unique electronic and steric properties, making it a valuable compound for both academic and industrial purposes.

The structure of 4-bromo-1-(3-bromophenyl)methyl-1H-pyrazol-3-amine is characterized by a pyrazole ring system with a bromine atom at the 4-position and a 3-bromophenylmethyl group attached at the 1-position. The amino group at the 3-position further enhances the compound's reactivity and functional versatility. This combination of functional groups makes it an ideal candidate for exploring various chemical transformations and applications.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its unique structure allows for interactions with biological targets, such as enzymes and receptors, making it a promising lead compound for drug discovery. Researchers have demonstrated that 4-bromo-1-(3-bromophenyl)methyl-1H-pyrazol-3-amine exhibits potent inhibitory activity against certain enzymes associated with diseases like cancer and neurodegenerative disorders. These findings underscore its importance in advancing therapeutic interventions.

In addition to its medicinal applications, this compound has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use in catalysis and sensing technologies. The bromine substituents play a crucial role in these applications by facilitating metal-ligand interactions and enhancing the overall performance of the resulting materials.

The synthesis of 4-bromo-1-(3-bromophenyl)methyl-1H-pyrazol-3-amine involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by bromination at specific positions to achieve the desired substitution pattern. The introduction of the amino group is often accomplished through nucleophilic substitution or amide formation, depending on the starting materials and reaction conditions.

One of the most recent advancements in the synthesis of this compound involves the use of microwave-assisted reactions, which significantly reduce reaction times while maintaining high yields. This method has been particularly beneficial for scaling up production to meet increasing demand from both research and industrial sectors.

The pharmacokinetic properties of 4-bromo-1-(3-bromophenyl)methyl-1H-pyrazol-3-amine have also been extensively studied. Research indicates that it exhibits favorable absorption and distribution characteristics, making it suitable for oral administration. However, further studies are required to fully understand its metabolism and excretion pathways, which are critical for determining its suitability as a drug candidate.

In conclusion, 4-bromo-1-(3-bromophenyl)methyl-1H-pyrazol-3-amino, CAS number 1251287918, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a key compound for future research and development efforts.